Cas no 61626-04-8 (2H-Isoxazolo[4,5-d]azepin-3(4H)-one, 5,6,7,8-tetrahydro-, monohydrate)
61626-04-8 structure
Product Name:2H-Isoxazolo[4,5-d]azepin-3(4H)-one, 5,6,7,8-tetrahydro-, monohydrate
CAS No:61626-04-8
MF:C7H12N2O3
MW:172.181781768799
CID:472314
PubChem ID:71394016
Update Time:2025-04-19
2H-Isoxazolo[4,5-d]azepin-3(4H)-one, 5,6,7,8-tetrahydro-, monohydrate Chemical and Physical Properties
Names and Identifiers
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- 2H-Isoxazolo[4,5-d]azepin-3(4H)-one, 5,6,7,8-tetrahydro-, monohydrate
- 5,6,7,8-tetrahydro-4H-[1,2]oxazolo[4,5-d]azepin-3-one,hydrate
- DTXSID80815750
- 61626-04-8
- 5,6,7,8-Tetrahydro-2H-[1,2]oxazolo[4,5-d]azepin-3(4H)-one--water (1/1)
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- Inchi: 1S/C7H10N2O2.H2O/c10-7-5-1-3-8-4-2-6(5)11-9-7;/h8H,1-4H2,(H,9,10);1H2
- InChI Key: OEMIWJXAJHDESF-UHFFFAOYSA-N
- SMILES: O1C2=C(C(N1)=O)CCNCC2.O
Computed Properties
- Exact Mass: 172.08486
- Monoisotopic Mass: 172.08479225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 223
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 51.4Ų
Experimental Properties
- PSA: 81.86
2H-Isoxazolo[4,5-d]azepin-3(4H)-one, 5,6,7,8-tetrahydro-, monohydrate Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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